Cas no 2228647-72-9 (4-(3-bromoprop-1-en-2-yl)-3-chloropyridine)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-3-chloropyridine
• CAS No: 2228647-72-9
• MF: C₈H₇BrClN
• MW: 232.504880189896
• CID: 6080301
• PubChem ID: 165693265
• Update Time: 2025-10-29

4-(3-bromoprop-1-en-2-yl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-3-chloropyridine
• EN300-1927196
• 2228647-72-9

• Inchi： 1S/C8H7BrClN/c1-6(4-9)7-2-3-11-5-8(7)10/h2-3,5H,1,4H2
• InChI Key： YZHRNGKMMHLAEI-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CN=CC=1Cl

Computed Properties

• Exact Mass: 230.94504g/mol
• Monoisotopic Mass: 230.94504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-3-chloropyridine

4-(3-Bromoprop-1-en-2-yl)-3-chloropyridine (CAS No. 2228647-72-9)

4-(3-Bromoprop-1-en-2-yl)-3-chloropyridine is a heterocyclic compound with the CAS registry number 2228647-72-9. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The structure of 4-(3-bromoprop-1-en-2-yl)-3-chloropyridine features a pyridine ring substituted at the 3-position with a chlorine atom and at the 4-position with a 3-bromopropenyl group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound in various chemical and pharmaceutical applications.

The synthesis of 4-(3-bromopropenyl)-3-chloropyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of palladium catalysts for cross-coupling reactions to introduce the brominated propenyl group onto the pyridine ring. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive fields like drug discovery.

One of the most promising applications of 4-(3-bromopropenyl)-3-chloropyridine lies in its potential as a building block in medicinal chemistry. Pyridine derivatives are known for their ability to modulate biological targets such as enzymes, receptors, and ion channels. Recent studies have highlighted the role of this compound in designing inhibitors for kinases, which are key players in various disease pathways, including cancer and inflammatory disorders. The brominated propenyl group serves as a versatile functional handle, allowing chemists to introduce additional substituents or linkers to optimize bioactivity and pharmacokinetic properties.

In addition to its role in drug discovery, 4-(3-bromopropenyl)-3-chloropyridine has shown potential in materials science. Its aromaticity and substituent effects make it suitable for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron-deficient acceptor material, facilitating charge transfer processes critical for device performance. Furthermore, its stability under thermal and photochemical conditions makes it a candidate for high-performance organic semiconductors.

From an analytical standpoint, 4-(3-bromopropenyl)-3-chloropyridine can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystallinity, which are essential for quality control in both academic and industrial settings.

Recent research has also focused on understanding the environmental fate and toxicity of 4-(3-bromopropenyl)-3-chloropyridine, particularly in light of its increasing use in industrial applications. Studies indicate that while it exhibits moderate biodegradability under aerobic conditions, further investigation is required to assess its long-term impact on ecosystems.

In summary, 4-(3-bromopropenyl)-3-chloropyridine (CAS No. 2228647-72-9) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new insights into its properties and utility.